Cas no 1210344-57-2 (Ertugliflozin)

• Product Name: Ertugliflozin
• CAS No: 1210344-57-2
• MF: C₂₂H₂₅ClO₇
• MW: 436.882706403732
• MDL: MFCD21609259
• CID: 822299
• PubChem ID: 44814423
• Update Time: 2025-07-22

Ertugliflozin Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3S,4R,5S)-5-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-1-(hydroxymethyl)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol
• Ertugliflozin
• (1S,2S,3S,4R,5S)-5-(4-chloro-3-(4-ethoxybenzyl)phenyl)-1-(hydroxymethyl)-6,8-dioxa-bicyclo[3.2.1]octane-2,3,4-triol
• (1S,2S,3S,4R,5S)-5-[4-chloro-3-(4-ethoxybenzyl)phenyl]-1-hydroxymethyl-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol
• cc-212
• CHEMBL1770248
• SureCN181047
• UNII-6C282481IP
• 1,6-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-5-C-(hydroxymethyl)-beta-L-idopyranose
• PF04971729
• Ertugliflozin isomer
• PF 04971729
• 6C282481IP
• Steglatro
• Ertugliflozin (PF 04971729)
• (1S,2S,3S,4R,5S)-5-(4-chloro-3-(4-ethoxybenzyl)phenyl)-1-(hydroxymethyl)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol
• J-504029
• s5413
• PF-04971729-00
• A10BK04
• GTPL8376
• MCIACXAZCBVDEE-CUUWFGFTSA-N
• ERTUGLIFLOZIN [WHO-DD]
• AKOS025404928
• CHEBI:188719
• ERTUGLIFLOZIN [INN]
• SEGLUROMET COMPONENT ERTUGLIFLOZIN
• CS-0976
• beta-L-Idopyranose, 1,6-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-5-C-(hydroxymethyl)-
• PF-04971729
• ERTUGLIFLOZIN [MI]
• DB11827
• (1S,2S,3S,4R,5S)-5-[4-Chloro-3-(4-ethoxy-benzyl)-phenyl]-1-hydroxymethyl-6,8-dioxa-bicyclo[3.2.1]octane-2,3,4-triol
• SCHEMBL181047
• ERTUGLIFLOZIN COMPONENT OF STELUJAN
• 1210344-57-2
• ERTUGLIFLOZIN [USAN]
• STELUJAN COMPONENT ERTUGLIFLOZIN
• Ertugliflozin (USAN/INN)
• PF-04971729;Ertugliflozin
• AC-29007
• EN300-7393259
• EX-A407
• ERTUGLIFLOZIN COMPONENT OF SEGLUROMET
• NS00072894
• (1S,2S,3S,4R,5S)-5-(4-CHLORO-3-((4-ETHOXYPHENYL)METHYL)PHENYL)-1-(HYDROXYMETHYL)-6,8-DIOXABICYCLO(3.2.1)OCTANE-2,3,4-TRIOL
• 5-(4-chloro-3-(4-ethoxybenzyl)phenyl)-1-hydroxymethyl-6,8-dioxabicyclo(3.2.1)octane-2,3,4-triol
• (1S,2S,3S,4R,5S)-5-(4-Chloro-3-(4-ethoxybenzyl)phenyl)-1-hydroxymethyl-6,8-dioxabicyclo(3.2.1)octane-2,3,4-triol
• beta-L-Idopyranose, 1,6-anhydro-1-C-(4-chloro-3-((4-ethoxyphenyl)methyl)phenyl)-5-C-(hydroxymethyl)-
• Q27077223
• MFCD21609259
• PF 04971729-00
• HY-15461
• ertugliflozine
• ertugliflozina
• CCG-269087
• MK-8835
• BDBM50342885
• (1S,2S,3S,4R,5S)-5-{4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl}-1-(hydroxymethyl)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol
• AS-35204
• PF-04971729 (Ertugliflozin)?
• ertugliflozinum
• Ertugliflozin [USAN:INN]
• 1,6-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-5-C-(hydroxymethyl)-beta-L-idopyranose; MK 8835; PF 04971729; PF 04971729-00; Steglatro
• ERTUGLIFLOZIN [ORANGE BOOK]
• D10313
• (1S,2S,3S,4R,5S)-5-[4-Chloro-3-(4-ethoxybenzyl)phenyl]-1-(hydroxymethyl)-6,8-dioxa-bicyclo[3.2.1]octane-2,3,4-triol
• DTXSID40153120

• MDL： MFCD21609259
• Inchi： 1S/C22H25ClO7/c1-2-28-16-6-3-13(4-7-16)9-14-10-15(5-8-17(14)23)22-20(27)18(25)19(26)21(11-24,30-22)12-29-22/h3-8,10,18-20,24-27H,2,9,11-12H2,1H3/t18-,19-,20+,21-,22-/m0/s1
• InChI Key： MCIACXAZCBVDEE-CUUWFGFTSA-N
• SMILES： ClC1C=CC(=CC=1CC1C=CC(=CC=1)OCC)[C@]12[C@@H]([C@H]([C@@H]([C@](CO)(CO1)O2)O)O)O

Computed Properties

• Exact Mass: 436.1288808g/mol
• Monoisotopic Mass: 436.1288808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: 1.7

Experimental Properties

• Density: 1.455
• Melting Point: NA
• Boiling Point: 630.5±55.0°C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Ertugliflozin Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Ertugliflozin

Introduction to Ertugliflozin (CAS No: 1210344-57-2) in Modern Medicinal Chemistry

Ertugliflozin, a synthetic organic compound with the chemical name 1-[4-[2,5-dihydro-3-[(3,5-dimethyl-1H-pyrazol-4-yl)carbonyl]pyrazol-1-yl]phenyl]-3-(1H-tetrazol-5-yl)urea, is a pharmacologically significant molecule primarily recognized for its role as an antidiabetic agent. Its molecular structure, characterized by a complex arrangement of heterocyclic rings and functional groups, contributes to its unique mechanism of action. The compound is identified by the CAS number 1210344-57-2, which serves as a unique identifier in chemical databases and literature. This introduction delves into the pharmacological profile, recent advancements in research, and clinical applications of Ertugliflozin.

The primary therapeutic utility of Ertugliflozin lies in its ability to inhibit the reabsorption of sodium and glucose in the renal tubules, a process mediated by the sodium-glucose cotransporter 2 (SGLT2). This mechanism distinguishes it from other antidiabetic drugs that target different pathways, such as insulin secretion or peripheral insulin sensitivity. The structural motif of Ertugliflozin, particularly the tetrazole and pyrazole rings, is crucial for its binding affinity to the SGLT2 receptor. Recent studies have highlighted the importance of these heterocyclic components in modulating enzyme activity and improving glucose homeostasis.

In recent years, Ertugliflozin has been extensively studied for its potential benefits beyond glycemic control. Clinical trials have demonstrated its efficacy in reducing hemoglobin A1c (HbA1c) levels in patients with type 2 diabetes mellitus (T2DM). Moreover, research has indicated that Ertugliflozin may offer cardiovascular and renal protective effects. These additional benefits have positioned it as a promising therapeutic option for patients with comorbid conditions such as hypertension and chronic kidney disease. The molecular interactions governing these effects are under active investigation, with a focus on understanding how Ertugliflozin modulates downstream signaling pathways.

The synthesis of Ertugliflozin involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key intermediates in its synthesis include derivatives of pyrazole and tetrazole, which are essential for constructing the pharmacophore. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. The development of efficient synthetic routes is crucial for large-scale production and cost-effective manufacturing of Ertugliflozin.

From a pharmacokinetic perspective, Ertugliflozin exhibits rapid absorption after oral administration and has a relatively short half-life. This profile makes it suitable for once-daily dosing regimens, improving patient compliance. However, factors such as renal function and drug interactions must be considered when prescribing Ertugliflozin to ensure optimal therapeutic outcomes. Ongoing research aims to optimize dosing strategies and explore combination therapies that could further enhance efficacy while minimizing potential side effects.

The safety profile of Ertugliflozin has been evaluated through comprehensive clinical trials involving thousands of patients. Common adverse effects include urinary tract infections and lower genital tract infections due to its mechanism of action. These side effects are generally mild to moderate in severity but require careful monitoring during treatment. Additionally, studies have investigated the long-term use of Ertugliflozin and its impact on renal function and cardiovascular health. The results suggest that when used appropriately, Ertugliflozin can provide sustained benefits without significant long-term risks.

In conclusion, Ertugliflozin represents a significant advancement in the management of type 2 diabetes mellitus. Its unique molecular structure and mechanism of action make it an effective glucose-lowering agent with additional cardiovascular and renal benefits. Continued research into its pharmacological properties and synthetic pathways will further refine its therapeutic applications. As our understanding of diabetes pathophysiology evolves, compounds like Ertugliflozin will play an increasingly important role in personalized medicine strategies.